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  4. (3aR)-3a,4,9,9aα-Tetrahydro-4β-hydroxy-6,7-dimethoxy-9β-(3,4,5-trimethoxyphenyl)naphtho[2,3-c]furan-
(3aR)-3a,4,9,9aα-Tetrahydro-4β-hydroxy-6,7-dimethoxy-9β-(3,4,5-trimethoxyphenyl)naphtho[2,3-c]furan- (3aR)-3a,4,9,9aα-Tetrahydro-4β-hydroxy-6,7-dimethoxy-9β-(3,4,5-trimethoxyphenyl)naphtho[2,3-c]furan-
Brand Name: Vulcanchem
CAS No.: 18651-67-7
VCID: VC0090858
InChI: InChI=1S/C23H26O8/c1-26-15-8-12-13(9-16(15)27-2)21(24)14-10-31-23(25)20(14)19(12)11-6-17(28-3)22(30-5)18(7-11)29-4/h6-9,14,19-21,24H,10H2,1-5H3/t14-,19+,20-,21-/m0/s1
SMILES: COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC(=C(C=C24)OC)OC)O
Molecular Formula: C23H26O8
Molecular Weight: 430.4 g/mol

(3aR)-3a,4,9,9aα-Tetrahydro-4β-hydroxy-6,7-dimethoxy-9β-(3,4,5-trimethoxyphenyl)naphtho[2,3-c]furan-

CAS No.: 18651-67-7

Main Products

VCID: VC0090858

Molecular Formula: C23H26O8

Molecular Weight: 430.4 g/mol

(3aR)-3a,4,9,9aα-Tetrahydro-4β-hydroxy-6,7-dimethoxy-9β-(3,4,5-trimethoxyphenyl)naphtho[2,3-c]furan- - 18651-67-7

CAS No. 18651-67-7
Product Name (3aR)-3a,4,9,9aα-Tetrahydro-4β-hydroxy-6,7-dimethoxy-9β-(3,4,5-trimethoxyphenyl)naphtho[2,3-c]furan-
Molecular Formula C23H26O8
Molecular Weight 430.4 g/mol
IUPAC Name (3aR,4R,9R,9aR)-4-hydroxy-6,7-dimethoxy-9-(3,4,5-trimethoxyphenyl)-3a,4,9,9a-tetrahydro-3H-benzo[f][2]benzofuran-1-one
Standard InChI InChI=1S/C23H26O8/c1-26-15-8-12-13(9-16(15)27-2)21(24)14-10-31-23(25)20(14)19(12)11-6-17(28-3)22(30-5)18(7-11)29-4/h6-9,14,19-21,24H,10H2,1-5H3/t14-,19+,20-,21-/m0/s1
Standard InChIKey JQNGRAVMNACCCG-MGNXDGSBSA-N
Isomeric SMILES COC1=CC(=CC(=C1OC)OC)[C@H]2[C@@H]3[C@H](COC3=O)[C@H](C4=CC(=C(C=C24)OC)OC)O
SMILES COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC(=C(C=C24)OC)OC)O
Canonical SMILES COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC(=C(C=C24)OC)OC)O
Synonyms sikkimotoxin
PubChem Compound 3010626
Last Modified Nov 11 2021
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